Cas no 851979-86-7 (N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide)

• Product Name: N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• CAS No: 851979-86-7
• MF: C₂₁H₂₄N₄O₄S₂
• MW: 460.569662094116
• CID: 5901152
• PubChem ID: 16825094
• Update Time: 2025-07-19

N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide
• Benzoic acid, 4-[(4-methyl-1-piperidinyl)sulfonyl]-, 2-(6-methoxy-2-benzothiazolyl)hydrazide
• N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzohydrazide
• AKOS024590708
• 851979-86-7
• F0642-1862
• N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• N'-(6-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• Inchi： 1S/C21H24N4O4S2/c1-14-9-11-25(12-10-14)31(27,28)17-6-3-15(4-7-17)20(26)23-24-21-22-18-8-5-16(29-2)13-19(18)30-21/h3-8,13-14H,9-12H2,1-2H3,(H,22,24)(H,23,26)
• InChI Key： LEOBCMWUWYRZPQ-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 460.12389761g/mol
• Monoisotopic Mass: 460.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• pka: 9.79±0.23(Predicted)

Additional information on N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide

N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide: A Comprehensive Overview

N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851979-86-7) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its systematic name, is a benzothiazole derivative with a unique structural arrangement that includes a methoxy group, a benzothiazole ring, and a sulfonylbenzohydrazide moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The methoxy group in the compound plays a crucial role in modulating its pharmacological properties. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites within the body. This characteristic is particularly important for drugs that need to penetrate cell membranes to exert their effects.

The benzothiazole ring is another key structural element of N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide. Benzothiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this ring in the compound suggests potential applications in treating various diseases and conditions.

The methylpiperidin moiety in the compound adds further complexity and functionality. Piperidine derivatives are commonly used in pharmaceuticals due to their ability to interact with various biological targets, such as receptors and enzymes. The methyl substitution on the piperidine ring can influence the compound's conformational flexibility and binding affinity, which are critical factors in drug design and development.

Recent research has highlighted the potential of N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves inhibiting key signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt pathway. This makes it a promising candidate for further investigation as an anticancer agent.

In addition to its anticancer properties, N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests potential applications in treating inflammatory diseases and conditions where chronic inflammation plays a significant role.

The pharmacokinetic properties of N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective oral medications. The compound's stability under physiological conditions and its ability to maintain therapeutic concentrations over time make it an attractive candidate for clinical development.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide. Preclinical studies are ongoing to evaluate its toxicity and pharmacological effects in animal models. These studies will provide valuable insights into its mechanism of action and help identify any potential side effects or contraindications.

In conclusion, N'-(6-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851979-86-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation as a therapeutic agent in various medical fields.